Cas no 98988-34-2 (N-Despropyl Pergolide 6-Carbonitrile)
98988-34-2 structure
Product Name:N-Despropyl Pergolide 6-Carbonitrile
CAS No:98988-34-2
MF:C17H19N3S
MW:297.417862176895
CID:827293
PubChem ID:15627681
Update Time:2025-07-11
N-Despropyl Pergolide 6-Carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- N-Despropyl Pergolide 6-Carbonitrile
- (6aR,9R,10aR)-9-(methylsulfanylmethyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-7-carbonitrile
- A)-8-[(Methylthio)methyl]-ergoline-6-carbonitrile
- (8beta)-8-[(Methylsulfanyl)methyl]ergoline-6-carbonitrile
- AKOS030254596
- 98988-34-2
- DTXSID40575989
-
- Inchi: 1S/C17H19N3S/c1-21-9-11-5-14-13-3-2-4-15-17(13)12(7-19-15)6-16(14)20(8-11)10-18/h2-4,7,11,14,16,19H,5-6,8-9H2,1H3/t11-,14-,16-/m1/s1
- InChI Key: GZIXEANONFXIBU-DJSGYFEHSA-N
- SMILES: S(C)C[C@H]1CN(C#N)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1
Computed Properties
- Exact Mass: 297.13000
- Monoisotopic Mass: 297.12996879g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 68.1Ų
Experimental Properties
- PSA: 68.12000
- LogP: 3.28008
N-Despropyl Pergolide 6-Carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-212202-10 mg |
N-Despropyl Pergolide 6-Carbonitrile, |
98988-34-2 | 10mg |
¥3,309.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212202-10mg |
N-Despropyl Pergolide 6-Carbonitrile, |
98988-34-2 | 10mg |
¥3309.00 | 2023-09-05 |
N-Despropyl Pergolide 6-Carbonitrile Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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